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Compound of Interest

Compound Name: C.I. Acid brown 120

Cat. No.: B15556165

C.l. Acid Brown 120 is a multi-azo dye.[1] Key identifiers for this compound are:

C.l. Name: Acid Brown 120

C.l. Number: 35020

CAS Registry Number: 6428-26-8[1]

Molecular Formula: C3oH23N12Nas09S3[1]

Molecular Weight: 860.75 g/mol [1]

Quantitative Data on Absorption Spectrum

The absorption spectrum of a compound is a plot of its absorbance of light at different
wavelengths. The wavelength at which the maximum absorbance occurs is denoted as Amax.
This value is a key characteristic of a chromophore. The molar absorptivity (€) is a measure of
how strongly a chemical species absorbs light at a given wavelength. It is determined using the
Beer-Lambert law, A = ebc, where A is the absorbance, b is the path length of the cuvette
(typically 1 cm), and c is the molar concentration of the solution.

As the specific Amax and molar absorptivity for C.l. Acid Brown 120 are not available in the
provided search results, the following table is presented as a template for researchers to
populate with their experimental findings.
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Parameter Symbol Value Units

Maximum Absorption

Amax Data not available nm
Wavelength
Molar Absorptivity at .
Data not available M-icm—t
Amax
Solvent - e.g., Water, Methanol
Concentration C User-defined M

Experimental Protocol for Determining the
Absorption Spectrum

The following is a detailed methodology for determining the absorption spectrum and molar
absorptivity of a dye such as C.I. Acid Brown 120. This protocol is based on standard
spectrophotometric techniques.[2][3][4][5][6]

1. Materials and Equipment:

e C.l. Acid Brown 120

e Solvent (e.g., deionized water, methanol, or another appropriate solvent)[2][3][4]
o UV-Vis Spectrophotometer (e.g., Agilent Cary 60 or similar)[2]

e Quartz or glass cuvettes (typically 1 cm path length)[2][3]

¢ Volumetric flasks and pipettes

e Analytical balance

2. Preparation of Stock Solution:

e Accurately weigh a small amount of C.I. Acid Brown 120 powder.

o Dissolve the powder in a known volume of the chosen solvent in a volumetric flask to
prepare a stock solution of a specific molar concentration. The concentration should be
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chosen to yield an absorbance in the optimal range of the spectrophotometer (typically 0.2 to
1.0) after dilution.[2]

3. Preparation of Dilutions:

o Perform a series of dilutions from the stock solution to prepare several solutions of varying
known concentrations.

4. Spectrophotometric Measurement:
e Turn on the spectrophotometer and allow the lamp to warm up.[5]
 Fill a cuvette with the pure solvent to be used as a blank.[3][5]

o Place the blank cuvette in the spectrophotometer and record a baseline spectrum. This will
be subtracted from the sample spectra.[3]

» Rinse the cuvette with a small amount of the most dilute sample solution, then fill the cuvette
approximately three-quarters full with the solution.[3][4]

» Wipe the transparent sides of the cuvette with a lint-free cloth to remove any fingerprints or
smudges.[3][5]

e Place the sample cuvette in the spectrophotometer and record the absorption spectrum over
a desired wavelength range (e.g., 350-850 nm for visible dyes).[4]

« |dentify the wavelength of maximum absorbance (Amax).[3]

* Repeat the measurement for all prepared dilutions.

5. Data Analysis:

» Plot a calibration curve of absorbance at Amax versus the concentration of the dilutions.

e According to the Beer-Lambert law, this plot should be linear. The slope of the line will be
equal to the molar absorptivity (€) if the path length is 1 cm.

Visualizations
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The following diagram illustrates the general experimental workflow for determining the
absorption spectrum of a dye.

Experimental Workflow for Absorption Spectroscopy
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Caption: Workflow for determining the absorption spectrum of a dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

Tech Support


http://www.worlddyevariety.com/acid-dyes/acid-brown-120.html
https://chem.libretexts.org/Courses/Duke_University/CHEM_310L%3A_Physical_Chemistry_I_Laboratory/CHEM310L_-_Physical_Chemistry_I_Lab_Manual/04%3A_Absorption_Spectrum_of_Conjugated_Dyes/4.03%3A_Procedure_for_Collecting_Absorption_Spectra_and_Applying_the_PIB_model
https://www.jove.com/science-education/v/11226/ultraviolet-visible-uv-vis-spectroscopy-of-dyes-procedure
https://www.lakeheadu.ca/sites/default/files/uploads/31/CHEM_3451_lab_manual_F2013_UV-Vis.pdf
https://www.ursinus.edu/live/files/3148-vspec-03-labq-spectrafooddyespdf
https://www.chm.uri.edu/wp4/wp-content/uploads/userfileuploads/dfreeman/dye_2018.pdf
https://www.benchchem.com/product/b15556165#c-i-acid-brown-120-absorption-spectrum
https://www.benchchem.com/product/b15556165#c-i-acid-brown-120-absorption-spectrum
https://www.benchchem.com/product/b15556165#c-i-acid-brown-120-absorption-spectrum
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15556165?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

